Cas no 25594-62-1 (2-Acetylquinoxaline)

• Product Name: 2-Acetylquinoxaline
• CAS No: 25594-62-1
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD07808559
• CID: 88606
• PubChem ID: 11105814
• Update Time: 2025-04-18

2-Acetylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 1-(Quinoxalin-2-yl)ethanone
• 2-Acetylquinoxaline
• 1-quinoxalin-2-ylethanone
• 1-Chinoxalin-2-yl-aethanon
• 1-quinoxalin-2-yl-ethanone
• 2-Acetyl-chinoxalin
• AC-7254
• Ethanone,1-(2-quinoxalinyl)
• Ethanone, 1-(2-quinoxalinyl)-
• 1-(quinoxalin-2-yl)ethan-1-one
• 2-acetylquinoxaline, AldrichCPR
• 5407AJ
• TRA0035052
• SY005383
• AB0052768
• ST50827394
• EN300-717385
• 25594-62-1
• DTXSID90455348
• A877537
• MFCD07808559
• AS-31241
• SCHEMBL4642665
• 5-CYANO-1-ETHYL-2-METHYL-3-(4-SULFOBUTYL)BENZIMIDAZOLIUMBETAINE
• AMY20152
• CS-0095201
• _x000D_2-Acetylquinoxaline
• AKOS015897251
• ?2-Acetylquinoxaline

• MDL： MFCD07808559
• Inchi： 1S/C10H8N2O/c1-7(13)10-6-11-8-4-2-3-5-9(8)12-10/h2-6H,1H3
• InChI Key： SWGILLQQUULMJB-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 42.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 77 ºC
• Boiling Point: 300.9±15.0 °C at 760 mmHg
• Flash Point: 132.171℃
• Refractive Index: 1.629
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water.
• PSA: 42.85000
• LogP: 1.83240
• Solubility: Not determined

2-Acetylquinoxaline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines